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Frequently Asked Questions

e FAQ 1: Why is renal dose adjustment critical for gabapentin enacarbil? Gabapentin, the active
moiety released from gabapentin enacarbil, is cleared from the body primarily through renal
excretion. Its elimination is directly proportional to creatinine clearance (CrCl). A population
pharmacokinetic analysis found that gabapentin's oral clearance decreases by approximately 1.6-fold
for every 2-fold decrease in CrCl [1]. Without dose adjustment, patients with renal impairment are at
a high risk of drug accumulation, leading to an increased incidence of adverse reactions such as

dizziness, sedation, and other central nervous system effects [2] [1].

e FAQ 2: How do I calculate Creatinine Clearance (CrCl) for dosing? The standard method for
calculating CrCl for drug dosing, as referenced in the prescribing information, is the Cockcroft-Gault
equation [2] [3]. Please note that dosing recommendations are based on this method and may not
directly apply to CrCl values estimated using other equations (e.g., MDRD or CKD-EPI). Always use

the method specified in the study protocol or product labeling.

e FAQ 3: Are the extended-release formulations (Gralise and Horizant) interchangeable? No.
Gralise and Horizant are not interchangeable with each other or with other immediate-release

gabapentin products due to significant differences in their pharmacokinetic profiles [2]. They have
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different indications, dosing schedules, and titration protocols. Horizant (gabapentin enacarbil) is the

only formulation approved for Restless Legs Syndrome (RLS) [2].

o FAQ 4: What is the recommended action for a missed dose? The advice depends on the specific
product:

o For Horizant, if a dose is missed, skip it and take the next dose at the scheduled time. Do not

take two doses at the same time [2].
o For Gralise, if a dose is missed, take it with food as soon as it is remembered. However, if it is

almost time for the next dose, skip the missed dose and resume the regular schedule. Do not
take two doses at the same time [2].

Renal Dose Adjustment Tables

The following tables summarize the recommended dosage adjustments for gabapentin enacarbil (Horizant)

based on creatinine clearance (CrCl) for its two primary indications.

Table 1: Dosage for Restless Legs Syndrome (RLS) [2] [3]

Creatinine Clearance (CrCl) Recommended Dosage

> 60 mL/min 600 mg once daily, at about 5 PM

30 - 59 mL/min Start at 300 mg once daily; may increase to 600 mg once daily if
needed

15 - 29 mL/min 300 mg once daily

<15 mL/min (not on 300 mg every other day

hemodialysis)

< 15 mL/min (on hemodialysis) Use is not recommended

Table 2: Dosage for Postherpetic Neuralgia (PHN) [2] [3]
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Creatinine Clearance (CrCl) Recommended Dosage Regimen

> 60 mL/min 600 mg twice daily (after a 3-day initiation: 600 mg AM x3 days)

| 30 - 59 mL/min | Initiation: 300 mg in the AM for 3 days. Maintenance: 300 mg twice daily. May increase
to 600 mg twice daily if needed. | | 15 - 29 mL/min | Initiation: 300 mg in the AM on Day 1 and Day 3.
Maintenance: 300 mg once daily in the AM. May increase to 300 mg twice daily if needed. | | < 15 mL/min
(not on hemodialysis) | 300 mg every other day in the AM. May increase to 300 mg once daily if needed. | | <
15 mL/min (on hemodialysis) | 300 mg following each dialysis session. May increase to 600 mg following

each session if needed. |

Experimental Protocol: A Guide to Investigating Renal
Dosing

When designing experiments or analyzing data related to gabapentin enacarbil in renal impairment, a
systematic approach is crucial. The following workflow, based on established troubleshooting principles [4],

outlines a logical pathway for investigating dosing regimens.
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Protocol: Investigating Renal Dosing for Gabapentin Enacarbil

Start: Define Patient
or Population Profile

Step 1: Determine
Creatinine Clearance (CrCl)

equation for CrCl

Use Cockcroft-GaultT

Step 2: Identify
Primary Indication (RLS or PHN)

Step 3: Consult Dosing Table
for Corresponding CrCl Range

Refer to Tables 1 & 2
for specific dosing

Step 4: Apply Recommended
Dose & Initiation Schedule

Re-evaluate

Dose Adjustment
Required?
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Is the Patient
on Hemodialysis?

Step 5: Monitor Efficacy

and Adverse Events

For RLS, do not use
in patients on hemodialysis

Click to download full resolution via product page

This protocol emphasizes a step-by-step methodology to ensure accurate and safe dosing in clinical research

scenarios involving renal impairment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s528626?utm_src=pdf-body-img
https://www.smolecule.com/products/s528626?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22206794/
https://www.drugs.com/dosage/gabapentin-enacarbil.html
https://reference.medscape.com/drug/horizant-gabapentin-enacarbil-999750
https://www.helpscout.com/helpu/art-of-troubleshooting-support/
https://www.smolecule.com/products/b528626#gabapentin-enacarbil-renal-dose-adjustment-crcl-calculation
https://www.smolecule.com/products/b528626#gabapentin-enacarbil-renal-dose-adjustment-crcl-calculation
https://www.smolecule.com/products/b528626#gabapentin-enacarbil-renal-dose-adjustment-crcl-calculation
https://www.smolecule.com/products/b528626#gabapentin-enacarbil-renal-dose-adjustment-crcl-calculation
https://www.smolecule.com/products/s528626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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